Cas no 928038-44-2 (3-Azetidinemethanol hydrochloride)

3-Azetidinemethanol hydrochloride is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. The compound features an azetidine ring, a four-membered nitrogen-containing heterocycle, which confers structural rigidity and potential bioactivity. The hydroxymethyl group at the 3-position enhances its reactivity, enabling further functionalization for the development of novel drug candidates or agrochemicals. Its hydrochloride salt form improves stability and solubility, facilitating handling in synthetic applications. This compound is particularly valuable in medicinal chemistry for the design of bioactive molecules targeting neurological and metabolic disorders. High purity and consistent quality make it a reliable reagent for research and industrial applications.
3-Azetidinemethanol hydrochloride structure
928038-44-2 structure
Product Name:3-Azetidinemethanol hydrochloride
CAS No:928038-44-2
MF:C4H10ClNO
MW:123.581300258636
MDL:MFCD09743446
CID:803098
PubChem ID:24801400
Update Time:2025-05-19

3-Azetidinemethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Azetidin-3-ylmethanol hydrochloride
    • 3-Azetidinemethanol hydrochloride
    • (azetidine-3-yl)methanol hydrochloride
    • 3-(Hydroxymethyl)azetidine hydrochloride
    • 3-Azetidinemethanol,hydrochloride (1:1)
    • Azetidin-3-Ylmethanol HCl
    • azetidine-3-methanol hydrochloride
    • HT871
    • SC3671
    • (Azetidine-3-yl)methanol HCl
    • 3-HYDROXYMETHYL-AZETIDINE HCL
    • 3-Azetidinemethanol, hydrochloride (1:1)
    • PubChem19094
    • Azetidin-3-ylmethanol, HCl
    • AQUVQGSNKVDBBF-UHFFFAOYSA-N
    • azetidin-3-ylmethanol,hydrochloride
    • EBD14820
    • Aze
    • (Azetidin-3-yl)methanol hydrochloride
    • GS-4254
    • azetidin-3-ylmethanol;hydrochloride
    • 928038-44-2
    • SY024106
    • azetidin-3-ylmethanolhydrochloride
    • DTXSID40647357
    • DB-013591
    • EN300-7370063
    • (Azetidin-3-yl)methanol--hydrogen chloride (1/1)
    • PD166492
    • MFCD09743446
    • SB10126
    • 3-(hydroxymethyl)azetidine hcl
    • J-519615
    • Azetidin-3-yl-methanol hydrochloride
    • A3231
    • HY-21336
    • CS-D1756
    • AC-7925
    • 3-Azetidinemethanol HCl
    • 3-Azetidinemethanol (hydrochloride)
    • AKOS007930430
    • SCHEMBL322359
    • MDL: MFCD09743446
    • Inchi: 1S/C4H9NO.ClH/c6-3-4-1-5-2-4;/h4-6H,1-3H2;1H
    • InChI Key: AQUVQGSNKVDBBF-UHFFFAOYSA-N
    • SMILES: Cl.OCC1CNC1

Computed Properties

  • Exact Mass: 123.04500
  • Monoisotopic Mass: 123.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 42.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.299

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Semi-Solid
  • PSA: 32.26000
  • LogP: 0.32890
  • Sensitiveness: Hygroscopic

3-Azetidinemethanol hydrochloride Security Information

3-Azetidinemethanol hydrochloride Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Azetidinemethanol hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM116652-5g
3-(Hydroxymethyl)azetidine Hydrochloride
928038-44-2 95+%
5g
$234 2021-06-10
Chemenu
CM116652-10g
3-(Hydroxymethyl)azetidine Hydrochloride
928038-44-2 95+%
10g
$421 2021-06-10
AstaTech
SC3671-1/G
3-HYDROXYMETHYL-AZETIDINE HCL
928038-44-2 95%
1g
$78 2023-09-15
AstaTech
SC3671-5/G
3-HYDROXYMETHYL-AZETIDINE HCL
928038-44-2 95%
5g
$200 2023-09-15
AstaTech
SC3671-25/G
3-HYDROXYMETHYL-AZETIDINE HCL
928038-44-2 95%
25g
$838 2023-09-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
059927-1g
3-Azetidinemethanol hydrochloride
928038-44-2 95%
1g
3851.0CNY 2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FE538-200mg
3-Azetidinemethanol hydrochloride
928038-44-2 97%
200mg
85.0CNY 2021-08-04
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
A3231-1G
Azetidin-3-ylmethanol Hydrochloride
928038-44-2 >96.0%(T)(N)
1g
¥140.00 2024-04-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
A3231-5G
Azetidin-3-ylmethanol Hydrochloride
928038-44-2 >96.0%(T)(N)
5g
¥650.00 2024-04-15
Chemenu
CM116652-5g
3-(Hydroxymethyl)azetidine Hydrochloride
928038-44-2 95%+
5g
$146 2022-02-28

3-Azetidinemethanol hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethyl acetate ;  2 h, 25 °C
Reference
Sulfonamide-nitrogen oxide derivatives as PDE-5 and PDE-6 inhibitors and their preparation, pharmaceutical compositions and use in the treatment of eye diseases
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  1,4-Dioxane ;  1 h, 15 °C
Reference
Rapidly accelerating fibrosarcoma protein degrading compounds and associated methods of use
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol ;  24 h, rt
1.2 Reagents: Hydrochloric acid
Reference
Azetidine Based Transition State Analogue Inhibitors of N-Ribosyl Hydrolases and Phosphorylases
Evans, Gary B.; Furneaux, Richard H.; Greatrex, Ben; Murkin, Andrew S.; Schramm, Vern L.; et al, Journal of Medicinal Chemistry, 2008, 51(4), 948-956

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  2 h, rt
Reference
Preparation of nitrogen containing bicyclic compounds as somatostatin modulators, especially SSTR2 agonists, and their therapeutic use
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol ;  0.4 MPa, rt
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate
Reference
Novel pyridine derivatives and pyrimidine derivatives as HGFR inhibitors and their preparation and use in the treatment of diseases
, United States, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol ;  0.4 MPa, rt
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate ;  rt
Reference
Preparation of pyridine or pyrimidine derivatives as antitumor agents having excellent cell growth inhibition effect and excellent antitumor effect on cell strain having amplification of HGFR gene
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
Reference
Preparation of aminopyrazine derivatives as JAK2 tyrosine kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
Reference
Preparation of pyridines and pyrimidines having cyclopropane-1,1-dicarboxamide moiety as HGFR inhibitors
, World Intellectual Property Organization, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethyl acetate ;  2 h, 25 °C
Reference
Preparation of benzenesulfonamides linked to a fused heteroaryl as nitrogen oxide-donating PDE-5 and/or PDE-6 inhibitors
, World Intellectual Property Organization, , ,

Production Method 10

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  1,4-Dioxane ;  2 h, 20 °C
Reference
Benzofuran analogues as NS4B inhibitors and their preparation, pharmaceutical compositions and use in the treatment of HCV
, China, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  1,4-Dioxane ;  2 h, 20 °C
Reference
Benzofuran analogue as NS4B inhibitors and their preparation, pharmaceutical compositions and use in the treatment of hepatitis C
, World Intellectual Property Organization, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol ;  24 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Preparation, nucleosidase and phosphorylase inhibition of azetidine nucleoside analogs
, World Intellectual Property Organization, , ,

Production Method 13

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Dichloromethane ;  2 h, 25 °C
Reference
Preparation of indazole based bifunctional molecules as selective modulators of mutant LRRK2 for treatment of neurodegenerative disorders
, World Intellectual Property Organization, , ,

Production Method 14

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Ethyl acetate ;  2 h, rt
Reference
Preparation of modified andrographolides useful for the treatment of inflammation
, China, , ,

Production Method 15

Reaction Conditions
1.1 Reagents: Hydrogen ,  Hydrochloric acid Catalysts: Palladium Solvents: Methanol ,  Water ;  overnight, 4 bar, 45 °C
Reference
Effect of lipophilicity modulation on inhibition of human rhinovirus capsid binders
Morley, Andrew; Tomkinson, Nicholas; Cook, Andrew; MacDonald, Catherine; Weaver, Richard; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(20), 6031-6035

Production Method 16

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium hydroxide Solvents: Methanol ;  0.4 MPa, rt
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate
Reference
Preparation of phenoxypyridine derivatives as HGFR inhibitors for treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 17

Reaction Conditions
Reference
Preparation of taxane compounds with azetidine ring structure as anticancer agents
, World Intellectual Property Organization, , ,

3-Azetidinemethanol hydrochloride Raw materials

3-Azetidinemethanol hydrochloride Preparation Products

Additional information on 3-Azetidinemethanol hydrochloride

Comprehensive Overview of 3-Azetidinemethanol hydrochloride (CAS No. 928038-44-2)

3-Azetidinemethanol hydrochloride (CAS No. 928038-44-2) is a versatile organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its azetidine ring structure, has garnered significant attention due to its potential applications in drug discovery and development. The hydrochloride salt form enhances its stability and solubility, making it a preferred choice for various experimental and industrial processes.

The growing interest in 3-Azetidinemethanol hydrochloride aligns with current trends in medicinal chemistry, where researchers are actively exploring novel heterocyclic compounds for their bioactive properties. Searches for terms like "azetidine derivatives in drug design" and "small molecule modulators with azetidine rings" have surged, reflecting the compound's relevance in modern therapeutics. Its structural features make it a valuable building block for developing targeted therapies, particularly in areas such as neurological disorders and metabolic diseases.

From a synthetic chemistry perspective, 3-Azetidinemethanol hydrochloride serves as a key intermediate in the preparation of more complex molecules. The azetidine scaffold is known for its conformational rigidity, which can improve the binding affinity of potential drug candidates. This property has led to increased searches for "azetidine-based pharmacophores" and "constrained ring systems in medicinal chemistry", highlighting the compound's importance in rational drug design strategies.

Quality control and characterization of 3-Azetidinemethanol hydrochloride are critical aspects for researchers. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify the compound's purity and structural integrity. The demand for high-purity chemical intermediates has risen dramatically, as evidenced by search trends for "certified reference standards for azetidine compounds" and "analytical methods for small heterocycles".

In the context of green chemistry initiatives, there's growing interest in sustainable synthesis routes for 3-Azetidinemethanol hydrochloride. Researchers are investigating catalytic processes and atom-economical transformations to produce this compound more efficiently. This aligns with search queries about "environmentally friendly synthesis of nitrogen heterocycles" and "green chemistry approaches to pharmaceutical intermediates", reflecting broader industry trends toward sustainability.

The stability profile of 3-Azetidinemethanol hydrochloride makes it suitable for various formulation applications. Its hydrochloride salt form demonstrates excellent compatibility with common excipients, addressing frequent search queries about "salt selection for API formulation" and "improving drug solubility through salt formation". These properties contribute to its utility in preclinical development stages.

Recent patent literature reveals innovative applications of 3-Azetidinemethanol hydrochloride in diverse therapeutic areas. The compound's structural flexibility allows for numerous derivatization possibilities, responding to the growing need for "novel chemical entities" in drug discovery pipelines. Search volume for related terms like "privileged structures in medicinal chemistry" and "scaffold hopping strategies" underscores this trend.

From a regulatory standpoint, proper handling and documentation of 3-Azetidinemethanol hydrochloride are essential for research compliance. While not classified as hazardous under standard protocols, appropriate safety measures should always be followed. This addresses common concerns reflected in searches for "safe handling of laboratory chemicals" and "chemical hygiene best practices".

The commercial availability of 3-Azetidinemethanol hydrochloride from multiple suppliers has increased its accessibility to researchers worldwide. Market analysis shows rising demand for custom synthesis services and bulk quantities of specialized intermediates like this compound, mirroring search trends for "reliable chemical suppliers" and "scalable synthetic routes".

Future research directions for 3-Azetidinemethanol hydrochloride may explore its potential in bioconjugation chemistry and prodrug development. The compound's functional groups offer opportunities for creating targeted delivery systems, aligning with current interests in "smart drug delivery platforms" and "precision medicine approaches" as evidenced by search engine data.

In conclusion, 3-Azetidinemethanol hydrochloride (CAS No. 928038-44-2) represents an important tool for modern chemical research. Its unique structural features, combined with growing applications in pharmaceutical development, ensure its continued relevance in scientific investigations. The compound bridges multiple disciplines, from synthetic organic chemistry to drug formulation science, making it a valuable asset for researchers addressing current challenges in healthcare innovation.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent